5-ethoxy-2-phenyl-4-{[(4-pyridinylmethyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 5-ethoxy-2-phenyl-4-(pyridin-4-ylmethyliminomethyl)-1H-pyrazol-3-one
• InChI: InChI=1S/C18H18N4O2/c1-2-24-17-16(13-20-12-14-8-10-19-11-9-14)18(23)22(21-17)15-6-4-3-5-7-15/h3-11,13,21H,2,12H2,1H3
• InChI Key: JWMUZHYRFABPJS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=O)N(N1)C2=CC=CC=C2)C=NCC3=CC=NC=C3
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol
• CAS No.: 338751-04-5

Description

5-Ethoxy-2-phenyl-4-{[(4-pyridinylmethyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one is a pyrazolone derivative characterized by a pyrazol-3-one core substituted with ethoxy, phenyl, and a 4-pyridinylmethyl amino methylene group. Pyrazolone derivatives are widely studied for their biological activities, including anti-inflammatory, antimicrobial, and antiproliferative properties . This compound’s structure combines electron-donating (ethoxy) and aromatic (phenyl, pyridinyl) groups, which may influence its physicochemical behavior and interaction with biological targets.

Biological Activity

5-Ethoxy-2-phenyl-4-{[(4-pyridinylmethyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one, a compound with the CAS number 338751-01-2, has garnered attention in pharmacological research due to its potential biological activities. This article explores the compound's biological activity, synthesis, mechanisms of action, and relevant case studies.

The molecular formula of this compound is C18H18N4O2, with a molecular weight of 322.36 g/mol. It features a pyrazolone core that is crucial for its biological interactions. The compound's predicted boiling point is approximately 465.3 ± 55.0 °C, and its density is around 1.21 ± 0.1 g/cm³ .

Synthesis

The synthesis of 5-ethoxy-2-phenyl-4-{[(4-pyridinylmethyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one typically involves several steps:

• Formation of the Pyrazolone Core : Ethyl acetoacetate is condensed with phenylhydrazine to create the pyrazolone structure.
• Aldol Condensation : The pyrazolone undergoes aldol condensation with 3-pyridinylmethylamine in the presence of a base (e.g., sodium hydroxide) to yield the final product.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets such as enzymes and receptors. The structural features allow it to bind effectively to active sites, potentially modulating or inhibiting their functions.

Pharmacological Effects

Research indicates that this compound may exhibit:

• Antimicrobial Activity : Preliminary studies suggest it could inhibit bacterial growth by interfering with vital metabolic pathways.
• Anticancer Properties : Investigations into its effects on cancer cell lines are ongoing, with some evidence indicating it may induce apoptosis in specific cancer types.
• Anti-inflammatory Effects : The compound has shown promise in reducing inflammation markers in vitro.

Case Studies and Research Findings

• Antimicrobial Screening : A study evaluated the antimicrobial properties of various derivatives of pyrazolone compounds, including 5-ethoxy-2-phenyl derivatives. Results indicated significant inhibition against Gram-positive bacteria at concentrations as low as 25 µg/mL .
• Cytotoxicity Assay : In a cytotoxicity assay against human cancer cell lines (e.g., HeLa and MCF7), the compound demonstrated IC50 values ranging from 30 to 50 µM, indicating moderate cytotoxic effects .
• Mechanistic Studies : Research has highlighted that the mechanism involves the inhibition of key enzymes involved in metabolic pathways critical for cell proliferation and survival, suggesting potential therapeutic applications in oncology .

Data Table of Biological Activities

Activity Type	Observed Effect	Concentration (µM)	Reference
Antimicrobial	Inhibition of Gram-positive bacteria	25
Cytotoxicity	Induction of apoptosis	30 - 50
Anti-inflammatory	Reduction in inflammation markers	Varies

Chemical Reactions Analysis

Reactivity of Functional Groups

The compound’s reactivity is governed by its:

• Ethoxy Group : Participates in nucleophilic substitution or hydrolysis under acidic/basic conditions .
• Pyridinylmethylamino Moiety : Acts as a chelating agent in metal coordination complexes, enhancing catalytic activity .
• Pyrazolone Ring : Undergoes keto-enol tautomerism, influencing redox behavior and electrophilic substitution .

Key Observations:

• Coordination Chemistry : Forms stable complexes with transition metals (e.g., Cu²⁺, Fe³⁺) via the pyridinyl nitrogen and carbonyl oxygen .
• Acid-Catalyzed Rearrangement : The enol form stabilizes under acidic conditions, enabling regioselective alkylation .

Table 2: Biological Activity of Derivatives

Derivative Structure	Target Organism	IC₅₀/MIC	Mechanism	Source
4-Fluoroaniline substituted	Acute leukemia cells	0.3 µM	ERK1/2 phosphorylation
3-Methyl-pyrazolone analog	S. aureus	8 µg/mL	Cell wall disruption

Stability and Degradation

• Photodegradation : UV exposure leads to cleavage of the ethoxy group, forming 2-phenyl-4-aminomethylene-pyrazol-3-one .
• Hydrolytic Stability : Stable in neutral pH but degrades in strong acids (t₁/₂ = 2 h at pH 1) .

Table 3: Reactivity Comparison with Substituted Pyrazolones

Compound	Reactivity with CAN	Metal Chelation Efficiency	Thermal Stability (°C)
5-Ethoxy-2-phenyl derivative	High	Excellent (Cu²⁺)	180–200
5-Methyl-2-(4-methylphenyl)	Moderate	Good (Fe³⁺)	160–180
4-Acetyl-2,4-dihydro-pyrazol-3-one	Low	Poor	140–160

Industrial and Environmental Relevance

• Pharmaceutical Intermediates : Used in synthesizing PARP inhibitors and xanthine oxidase inhibitors .
• Environmental Impact : Low ecotoxicity (LC₅₀ > 100 mg/L for Daphnia magna) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Pyrazolone Derivatives

Pyrazolone derivatives differ primarily in substituent groups, which dictate their reactivity, solubility, and bioactivity. Key analogs include:

Compound Name	Substituents	Molecular Formula	Key Properties/Activities	Reference
Target Compound	Ethoxy, phenyl, 4-pyridinylmethyl amino methylene	C₁₈H₁₈N₄O₂	N/A (synthesis-focused)
Edaravone (5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one)	Methyl, phenyl	C₁₀H₁₀N₂O	Approved for ALS; antioxidant properties
TSE-1 (2-phenyl-5-(trifluoromethyl)-pyrazol-3-one)	Phenyl, trifluoromethyl	C₁₀H₇F₃N₂O	Inhibits TGF-β2/SMADs signaling
Compound 4 (Z)-5-methyl-4-(thiophen-2-ylmethylene)-pyrazol-3-one	Methyl, thiophen-2-ylmethylene	C₉H₈N₂OS	Synthesized via piperidine-catalyzed fusion
5f (4-hydroxy-3-(2-(5-((4-hydroxybenzylidene)amino)...))	Hydroxybenzylidene, thiazol, pyranone	C₂₄H₁₈N₄O₅S	Antimicrobial activity (implicit from synthesis)

Structural Insights :

• Electron-Donating vs. Electron-Withdrawing Groups : The target compound’s ethoxy group (electron-donating) contrasts with TSE-1’s trifluoromethyl (electron-withdrawing), which may affect redox activity or binding to hydrophobic pockets .
• Aromatic vs.
• Positional Isomerism : highlights a 3-pyridinylmethyl analog, suggesting that the 4-pyridinyl position in the target compound may alter steric interactions or π-π stacking in biological systems .

Data Tables

Table 1: Structural Comparison of Pyrazolone Derivatives

Feature	Target Compound	Edaravone	TSE-1	Compound 4 ()
Core Structure	Pyrazol-3-one	Pyrazol-3-one	Pyrazol-3-one	Pyrazol-3-one
R₁ Substituent	Ethoxy	Methyl	Trifluoromethyl	Thiophen-2-ylmethylene
R₂ Substituent	Phenyl	Phenyl	Phenyl	Methyl
Additional Groups	4-Pyridinylmethyl amino	None	None	None
Molecular Weight	322.37 g/mol	174.20 g/mol	273.24 g/mol	192.23 g/mol
Key Activity	N/A	Antioxidant	Antiproliferative	N/A